Cas no 941914-77-8 (1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941914-77-8
• MF: C₁₆H₂₃N₅O₃
• MW: 333.385523080826
• CID: 6604943
• PubChem ID: 16802543
• Update Time: 2025-05-20

1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 1,3-dimethyl-5-[[3-(4-morpholinyl)propyl]amino]-
• 1,3-dimethyl-5-((3-morpholinopropyl)amino)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• F2455-0511
• AKOS024649439
• 941914-77-8
• 1,3-dimethyl-5-(3-morpholin-4-ylpropylamino)pyrido[2,3-d]pyrimidine-2,4-dione

• Inchi： 1S/C16H23N5O3/c1-19-14-13(15(22)20(2)16(19)23)12(4-6-18-14)17-5-3-7-21-8-10-24-11-9-21/h4,6H,3,5,7-11H2,1-2H3,(H,17,18)
• InChI Key： QSTCCFLOEJGKHA-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NCCCN3CCOCC3)C=CN=C2N1C

Computed Properties

• Exact Mass: 333.18008961g/mol
• Monoisotopic Mass: 333.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 555.7±60.0 °C(Predicted)
• pka: 7.25±0.10(Predicted)

Additional information on 1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941914-77-8) and Its Emerging Applications in Chemical Biology

The compound 1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941914-77-8) represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its intricate nitrogen-rich core structure, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The unique combination of dimethyl, morpholin-4-yl, and pyrido2,3-dpyrimidine moieties within its framework endows it with distinct chemical and biological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the compound's role as a novel scaffold in the development of bioactive molecules. The presence of the pyrido2,3-dpyrimidine core is particularly noteworthy, as this motif is frequently observed in biologically active compounds, including kinase inhibitors and antiviral agents. The 5-{3-(morpholin-4-yl)propylamino} substituent further enhances its pharmacological profile by introducing a polar and basic functional group that can interact with biological targets in a highly specific manner. This structural design not only improves solubility but also modulates binding affinity to potential therapeutic targets.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in modulating enzyme activity and cellular signaling pathways. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain kinases involved in cancer progression. The dimethyl groups at the 1-position contribute to steric hindrance, which can be leveraged to optimize binding interactions with protein targets. Such structural features are critical for achieving high selectivity and efficacy in drug development.

The morpholine ring is another key feature of this molecule. Morpholine derivatives are well-known for their stability and ability to form hydrogen bonds with biological targets. In this compound, the morpholin-4-yl group is positioned strategically to interact with polar residues in protein active sites. This interaction can be further modulated by the propylamino side chain, which extends the molecule's reach into the binding pocket of its target protein. Such structural flexibility allows for fine-tuning of pharmacokinetic properties.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies indicate that it may bind to ATP-binding pockets of kinases with high affinity. The nitrogen-rich core of the molecule is particularly well-suited for interactions with adenine or guanine residues in nucleotide-binding sites. These findings align with recent discoveries suggesting that pyrido2,3-dpyrimidine derivatives can serve as effective scaffolds for kinase inhibition.

Furthermore, the compound's potential as an antiviral agent has been explored in light of emerging viral threats. The pyrido2,3-dpyrimidine scaffold is known to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. The presence of multiple nitrogen atoms allows for multiple hydrogen bonding interactions with viral proteins or nucleic acids. This structural feature may be exploited to develop novel antiviral therapeutics that circumvent existing resistance mechanisms.

From a synthetic chemistry perspective, 1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione presents an intriguing challenge due to its complex architecture. Recent methodological advances have enabled more efficient synthetic routes to this class of compounds. For instance, multi-component reactions have been employed to construct the pyrido2,3-dpyrimidine core efficiently. These innovations not only reduce synthetic complexity but also improve scalability for large-scale production or library synthesis.

The dione functionality at the 2-position adds another layer of reactivity to this molecule. It can participate in various chemical transformations that may be exploited for derivatization purposes or for generating analogs with enhanced biological activity. This versatility makes it a valuable building block for medicinal chemists seeking to explore new chemical space.

In summary,1,3-dimethyl-5-{3-(morpholin-4-yl)propylamino}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS No. 941914-77-8) represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activities. Its intricate heterocyclic framework provides multiple interaction points with biological targets while maintaining chemical stability necessary for drug-like properties.